![molecular formula C21H25NO4 B4650081 methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate](/img/structure/B4650081.png)
methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate
Overview
Description
Methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate, also known as BAY 57-1293, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of phosphodiesterase type 5 (PDE5) inhibitors, which are widely used in the treatment of erectile dysfunction and pulmonary arterial hypertension.
Mechanism of Action
The mechanism of action of methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate involves inhibition of PDE5, which is responsible for breaking down cGMP. By inhibiting PDE5, this compound increases the levels of cGMP, leading to relaxation of smooth muscle cells and increased blood flow to certain areas of the body. This mechanism of action makes it a promising candidate for the treatment of various cardiovascular and pulmonary diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can increase the levels of cGMP, leading to vasodilation and increased blood flow. It can also reduce inflammation and oxidative stress, which are implicated in various diseases such as atherosclerosis and pulmonary arterial hypertension. Additionally, this compound can improve exercise capacity and quality of life in patients with pulmonary arterial hypertension.
Advantages and Limitations for Lab Experiments
Methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate has several advantages for lab experiments. It is a potent and selective inhibitor of PDE5, making it a useful tool for studying the role of this enzyme in various physiological and pathological processes. However, its complex synthesis process and high cost may limit its widespread use in research.
Future Directions
There are several future directions for the research and development of methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area is the investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and cancer. Additionally, further studies are needed to elucidate the long-term effects and safety of this compound, particularly in the context of chronic use.
Scientific Research Applications
Methyl (4-{[(4-tert-butylphenoxy)acetyl]amino}phenyl)acetate has been extensively studied for its potential applications in drug development. It has been shown to inhibit the activity of PDE5, an enzyme that plays a crucial role in regulating the levels of cyclic guanosine monophosphate (cGMP) in the body. By inhibiting PDE5, this compound can increase the levels of cGMP, leading to relaxation of smooth muscle cells and increased blood flow to certain areas of the body.
properties
IUPAC Name |
methyl 2-[4-[[2-(4-tert-butylphenoxy)acetyl]amino]phenyl]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-21(2,3)16-7-11-18(12-8-16)26-14-19(23)22-17-9-5-15(6-10-17)13-20(24)25-4/h5-12H,13-14H2,1-4H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LITMIFUSQADJOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.